Cas no 851853-51-5 (Stannane, tributyl(3-hexyl-2-thienyl)-)

Stannane, tributyl(3-hexyl-2-thienyl)- structure
851853-51-5 structure
Product Name:Stannane, tributyl(3-hexyl-2-thienyl)-
CAS No:851853-51-5
MF:C22H42SSn
MW:457.343884944916
CID:4460776
PubChem ID:67454313
Update Time:2024-10-26

Stannane, tributyl(3-hexyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Stannane, tributyl(3-hexyl-2-thienyl)-
    • Tributyl(3-hexyl-2-thienyl)stannane (ACI)
    • Tributyl(3-hexylthiophen-2-yl)stannane
    • SCHEMBL2566044
    • 851853-51-5
    • Inchi: 1S/C10H15S.3C4H9.Sn/c1-2-3-4-5-6-10-7-8-11-9-10;3*1-3-4-2;/h7-8H,2-6H2,1H3;3*1,3-4H2,2H3;
    • InChI Key: YAQFXAHJUXNNQQ-UHFFFAOYSA-N
    • SMILES: S1C([Sn](CCCC)(CCCC)CCCC)=C(CCCCCC)C=C1

Computed Properties

  • Exact Mass: 458.202925g/mol
  • Monoisotopic Mass: 458.202925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų

Stannane, tributyl(3-hexyl-2-thienyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C
1.2 -78 °C; 12 h, rt
1.3 Reagents: Potassium fluoride Solvents: Water ;  rt
Reference
Planar and Twisted Molecular Structure Leads to the High Brightness of Semiconducting Polymer Nanoparticles for NIR-IIa Fluorescence Imaging
Liu, Shunjie ; Ou, Hanlin; Li, Yuanyuan ; Zhang, Haoke ; Liu, Junkai; et al, Journal of the American Chemical Society, 2020, 142(35), 15146-15156

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  0 °C; 1 h, 0 °C; 0 °C → -78 °C
1.2 -78 °C → rt; 12 h, rt
Reference
Random copolymers consisting of dithienylcyclopentadienone, thiophene and benzothiadiazole for bulk heterojunction solar cells
Ranjith, K.; Swathi, S. K.; Malavika, A.; Ramamurthy, Praveen C., Solar Energy Materials & Solar Cells, 2012, 105, 263-271

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 30 min, -78 °C → rt
1.2 16 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
4H-1,2,6-Thiadiazin-4-one-containing small molecule donors and additive effects on their performance in solution-processed organic solar cells
Hermerschmidt, Felix; Kalogirou, Andreas S.; Min, Jie; Zissimou, Georgia A.; Tuladhar, Sachetan M.; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2015, 3(10), 2358-2365

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C
1.2 12 h, rt
1.3 Reagents: Potassium fluoride Solvents: Water ;  rt
Reference
Constitutional Isomerization Enables Bright NIR-II AIEgen for Brain-Inflammation Imaging
Liu, Shunjie; Chen, Chao; Li, Yuanyuan; Zhang, Haoke; Liu, Junkai; et al, Advanced Functional Materials, 2020, 30(7),

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 12 h, rt
1.3 Reagents: Potassium fluoride Solvents: Water
Reference
Constitutional isomerization enables ultrabright NIR-II AIEgen for brain-inflammation imaging
Liu, Shunjie; Chen, Chao; Li, Yuanyuan; Zhang, Haoke; Liu, Junkai; et al, ChemRxiv, 2019, 1, 1-10

Stannane, tributyl(3-hexyl-2-thienyl)- Raw materials

Stannane, tributyl(3-hexyl-2-thienyl)- Preparation Products

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